Cas no 5797-13-7 (2-Pyrimidineundecanoicacid)

• Product Name: 2-Pyrimidineundecanoicacid
• CAS No: 5797-13-7
• MF: C₁₃H₁₁IN₂O₃S
• MW: 402.207514047623
• CID: 379992
• PubChem ID: 1010141
• Update Time: 2025-04-19

2-Pyrimidineundecanoicacid Chemical and Physical Properties

Names and Identifiers

• 2-Pyrimidineundecanoicacid
• benzamide, N-[4-(aminosulfonyl)phenyl]-2-iodo-
• BIM-0033998.P001
• SR-01000220109
• CBMicro_034048
• AB00097368-01
• AKOS000487357
• SR-01000220109-1
• DTXSID00973543
• AN-329/12245503
• Oprea1_781911
• Oprea1_573055
• Cambridge id 5797137
• 5797-13-7
• N-[4-(aminosulfonyl)phenyl]-2-iodobenzamide
• 2-iodo-N-(4-sulfamoylphenyl)benzamide

• Inchi： 1S/C13H11IN2O3S/c14-12-4-2-1-3-11(12)13(17)16-9-5-7-10(8-6-9)20(15,18)19/h1-8H,(H,16,17)(H2,15,18,19)
• InChI Key： WGXSNYGAGUPIKK-UHFFFAOYSA-N
• SMILES： IC1C=CC=CC=1C(NC1C=CC(=CC=1)S(N)(=O)=O)=O

Computed Properties

• Exact Mass: 401.95313
• Monoisotopic Mass: 401.953506
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 441
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 97.6

Experimental Properties

• Density: 1.833
• Refractive Index: 1.704
• PSA: 89.26